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Compound of Interest

Compound Name: 3-Cyclohexylpyrrolidine

Cat. No.: B1351582 Get Quote

Essential Safety and Handling Guide for 3-
Cyclohexylpyrrolidine
Disclaimer: A specific Safety Data Sheet (SDS) for 3-Cyclohexylpyrrolidine was not located.

The following guidance is based on safety data for structurally similar compounds, including

Pyrrolidine, 1-Cyclohexyl-2-pyrrolidinone, and 1-Cyclohexylpyrrolidine, as well as general

laboratory safety protocols. Researchers, scientists, and drug development professionals must

conduct a thorough risk assessment before handling this compound and consult with their

institution's Environmental Health and Safety (EHS) department.

This guide provides immediate, essential safety and logistical information for the operational

use and disposal of 3-Cyclohexylpyrrolidine in a laboratory setting.

Quantitative Data Summary
The following tables summarize quantitative data for structurally related compounds. This

information should be used as a preliminary guide for risk assessment.

Table 1: Physical and Chemical Properties of Related Compounds
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Property Pyrrolidine (CAS 123-75-1)
1-Cyclohexyl-2-
pyrrolidinone (CAS 6837-
24-7)

Molecular Formula C4H9N C10H17NO

Boiling Point 87 - 88 °C (189 - 190 °F) 154 °C (309.2 °F)[1]

Density 0.852 g/cm³ at 25 °C (77 °F) Not Available

Flash Point Not Available 145 °C (293 °F)[1]

Water Solubility Soluble
Likely mobile in water systems

due to its water solubility.[1]

Table 2: Toxicological Data of Related Compounds

Compound
Route of
Exposure

Species Dose Effect

1-Cyclohexyl-2-

pyrrolidinone
Oral Rat

LD50 = 370

mg/kg[1]

Harmful if

swallowed.[1]

Inhalation Rat
LC50 = 120 ppm

(1 h)[1]

Fatal if inhaled.

[1]

Skin Rabbit
LD50 = 1600

mg/kg[2]

Harmful in

contact with skin.

[1]

Table 3: Hazard Classifications of Related Compounds
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Compound GHS Hazard Classification

Pyrrolidine

Highly flammable liquid and vapour (H225),

Harmful if swallowed or if inhaled (H302 +

H332), Causes severe skin burns and eye

damage (H314), Harmful to aquatic life (H402).

1-Cyclohexyl-2-pyrrolidinone

Harmful if swallowed (Acute Tox. 4), Harmful in

contact with skin (Acute Tox. 4), Fatal if inhaled

(Acute Tox. 2), Causes skin irritation (Skin Irrit.

2), Causes serious eye irritation (Eye Irrit. 2),

May cause respiratory irritation (STOT SE 3).[1]

[3]

Experimental Protocols: Safe Handling and Disposal
1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: Always handle 3-Cyclohexylpyrrolidine in a well-ventilated area, preferably

within a certified chemical fume hood.[2][3]

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes.[3]

Skin Protection:

Gloves: Wear two pairs of chemically resistant gloves, with the outer glove extending over

the cuff of the lab coat. Nitrile or neoprene gloves are recommended.[3]

Protective Clothing: A flame-retardant and chemically resistant lab coat or coveralls should

be worn.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

NIOSH-approved respirator with an organic vapor cartridge is required.[3]

2. Step-by-Step Handling Procedure
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Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[2] Prepare all necessary equipment and reagents within the chemical

fume hood.

Dispensing: Use only non-sparking tools and ground/bond the container and receiving

equipment to prevent static discharge.

During Use: Keep the container tightly closed when not in use.[3] Avoid breathing vapors or

mists.[3] Do not eat, drink, or smoke in the work area.[4]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4]

3. Emergency Procedures

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

copious amounts of water for at least 15 minutes.[4] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open.[4] Remove contact lenses if present and easy to do so. Continue rinsing.[4]

Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[4] If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[4] Seek immediate medical

attention.

Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/42412.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1663830&productDescription=1-CYCLHXYL-2-PYRROLIDIN1+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1663830&productDescription=1-CYCLHXYL-2-PYRROLIDIN1+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/161470
https://www.sigmaaldrich.com/SG/en/sds/aldrich/161470
https://www.sigmaaldrich.com/SG/en/sds/aldrich/161470
https://www.sigmaaldrich.com/SG/en/sds/aldrich/161470
https://www.sigmaaldrich.com/SG/en/sds/aldrich/161470
https://www.sigmaaldrich.com/SG/en/sds/aldrich/161470
https://www.sigmaaldrich.com/SG/en/sds/aldrich/161470
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clean the spill area with soap and water.

4. Disposal Plan

Waste Collection: All waste containing 3-Cyclohexylpyrrolidine, including contaminated

absorbent materials and disposable PPE, must be collected in a designated, sealed, and

properly labeled hazardous waste container.

Disposal: Dispose of the hazardous waste through an approved waste disposal plant.[3][4]

Do not dispose of it down the drain. Follow all local, state, and federal regulations for

hazardous waste disposal.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 3-Cyclohexylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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